Cas no 862741-12-6 (1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine)

• Product Name: 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine
• CAS No: 862741-12-6
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 5421092
• Update Time: 2025-05-18

1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)-4-(4-methylphenyl)sulfonyl-5-(4-methylpiperazin-1-yl)-1,3-oxazole
• 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine

• Inchi： 1S/C22H25N3O3S/c1-16-8-10-18(11-9-16)29(26,27)21-22(25-14-12-24(3)13-15-25)28-20(23-21)19-7-5-4-6-17(19)2/h4-11H,12-15H2,1-3H3
• InChI Key： XRQFDOSZONKANZ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C)CC2)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CC=C1C

Additional information on 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine

Introduction to 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine (CAS No. 862741-12-6) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine, identified by its CAS number 862741-12-6, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a piperazine core linked to an oxazole ring and substituted with a methyl group and a 4-methylbenzenesulfonyl moiety, has garnered attention due to its potential pharmacological properties. The molecular architecture suggests interactions with biological targets that could be exploited for therapeutic development, making it a subject of interest in both academic research and industrial applications.

In recent years, the exploration of heterocyclic compounds has been pivotal in drug discovery, with piperazine derivatives emerging as key scaffolds in medicinal chemistry. The presence of the oxazole ring in this compound adds an additional layer of complexity, enabling diverse electronic and steric interactions that can modulate biological activity. The 4-methylbenzenesulfonyl group further enhances the molecule's potential by introducing hydrophobicity and possible hydrogen bonding capabilities, which are critical for binding affinity and selectivity.

Current research in chemical biology increasingly emphasizes the role of multi-target directed ligands (MTDLs), which can interact with multiple biological pathways simultaneously. The structure of 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine aligns well with this trend, as its multifaceted substituents could allow it to engage with various receptors or enzymes. Preliminary studies have hinted at its potential as an inhibitor or modulator in pathways relevant to neurological disorders, cancer, and inflammation.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of the methyl group and the 4-methylbenzenesulfonyl moiety into the piperazine backbone necessitates careful consideration of reaction conditions to ensure regioselectivity and yield optimization. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing the environmental footprint while improving scalability.

One of the most compelling aspects of this compound is its potential therapeutic applications. The oxazole ring is known to exhibit bioactivity across multiple therapeutic areas due to its ability to form hydrogen bonds and participate in π-stacking interactions. When combined with the piperazine scaffold, which is commonly found in drugs targeting central nervous system disorders, the possibilities for therapeutic intervention are broadened. Early pharmacokinetic studies suggest that this compound may exhibit favorable properties such as solubility and metabolic stability, which are essential for drug-like characteristics.

The role of computational chemistry in understanding molecular interactions cannot be overstated. Molecular docking simulations have been employed to predict how 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine might bind to target proteins. These studies have provided insights into key binding pockets and interaction patterns that could guide further optimization efforts. By leveraging machine learning algorithms alongside traditional experimental approaches, researchers can accelerate the discovery process significantly.

In conclusion, 1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine (CAS No. 862741-12-6) stands as a testament to the progress being made in chemical biology. Its unique structure offers a rich foundation for exploring new therapeutic strategies across various diseases. As research continues to uncover its potential applications, this compound will undoubtedly play a significant role in shaping future treatments.